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Compound of Interest

Compound Name: Laurylamine hydrochloride

Cat. No.: B1198900

Abstract: Laurylamine hydrochloride, also known as dodecylamine hydrochloride, is a
versatile primary amine salt classified as a cationic surfactant.[1][2] With the molecular formula
C12H2s8CIN, it presents as a white solid with a unique combination of properties that make it
valuable across a wide range of industrial and pharmaceutical sectors.[1] Its amphiphilic
nature, stemming from a long hydrophobic alkyl chain and a hydrophilic amine head, drives its
utility as an emulsifier, corrosion inhibitor, mineral flotation agent, biocide, and a critical
component in the synthesis of advanced materials.[1][2][3][4] This technical guide provides an
in-depth review of the core applications of laurylamine hydrochloride, summarizing key
guantitative data, outlining experimental methodologies, and visualizing the mechanisms and
workflows associated with its use.

Physicochemical and Toxicological Properties

Laurylamine hydrochloride's functionality is rooted in its chemical and physical
characteristics. It is a salt formed from the neutralization of laurylamine, a primary fatty amine.
[3] While the parent amine is a waxy solid insoluble in water, the hydrochloride salt exhibits
moderate water solubility.[1][3][5]

Table 1: Physicochemical Properties of Laurylamine and Laurylamine Hydrochloride
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Laurylamine

Laurylamine

Property . . Source(s)
(Dodecylamine) Hydrochloride

CAS Number 124-22-1 929-73-7 [2]1[3][6]

Molecular Formula Ci12H27N C12H2sCIN [2][3]

Molecular Weight 185.35 g/mol 221.81 g/mol [2][3]
White waxy solid / ) ]

Appearance o White solid [1][3]
Yellow liquid

] ] 196-188 °C
Melting Point 27-29 °C - [11[3]
(Decomposition)
Boiling Point 247-249 °C 247-249 °C [11[3]
Density 0.806 g/mL at 25°C Not specified [31[5]

| Water Solubility] 78 mg/L at 25 °C (Slightly soluble) | Soluble |[1][2][3] |

As with many industrial chemicals, proper handling of laurylamine hydrochloride is crucial
due to its potential hazards. It is known to be an irritant to the skin, eyes, and respiratory
system and is harmful if swallowed.[1]

Table 2: Toxicological Data for Laurylamine

Test Species Route LD50 Value Source(s)
Acute Toxicity Rat Oral 1020 mg/kg [31[4]
. 755 - 1160
Acute Toxicity Mouse Oral [21[314]
mg/kg

| Acute Toxicity | Mouse | Intraperitoneal | 50 mg/kg |[3][4] |

Synthesis of Laurylamine Hydrochloride

The synthesis of laurylamine hydrochloride is a straightforward acid-base reaction. The most
common method involves reacting dodecylamine (laurylamine) with hydrochloric acid.[1][3] The
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parent dodecylamine can be produced through methods such as the reduction of 1-
azidododecane, which can yield purity levels up to 97%.[1][7]

Hydrochloric Acid
(HCI)

}cidBase Reaction

Laurylamine
Hydrochloride

Click to download full resolution via product page

Diagram 1: Synthesis of Laurylamine Hydrochloride.

Core Applications
Surfactant in Cosmetics and Industrial Formulations

As a cationic surfactant, laurylamine hydrochloride possesses excellent emulsifying,
dispersing, and antistatic properties.[2] In cosmetic and personal care products, cationic
surfactants are valued for their conditioning effects on hair and skin.[8][9] They adsorb onto the
negatively charged surfaces of hair shafts, neutralizing static, reducing friction, and providing a
smoother feel.[10] This makes them ideal for hair conditioners, detanglers, and skin-softening
lotions.[8]

Table 3: Use of Cationic Surfactants in Cosmetic Formulations
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Diagram 2: Mechanism of Emulsification.

Mineral Flotation

In the mining industry, laurylamine hydrochloride is a key reagent used as a "collector" in the
froth flotation process for separating valuable minerals from ore.[3][11] It is particularly effective
for non-sulfide minerals like potash (sylvite, KCI) and various silicates.[12][13] The positively
charged amine group selectively adsorbs onto the negatively charged mineral surfaces,
rendering them hydrophobic. These now water-repellent particles attach to air bubbles injected
into the flotation cell and rise to the surface in a froth, which can be skimmed off for collection.

Table 4: Performance Data in Mineral Flotation

Mineral Collector pH Range Key Finding Source(s)

Good flotation
. . with little
Petalite Dodecylamine 2.0 -11.0 L [12]
sensitivity to

pH.

Effective flotation
] Dodecylamine - of KCI while
Sylvite (KCI) ] Not specified ] [13]
Hydrochloride NaCl is

depressed.

| Wollastonite, Calcite | Laurylamine Hydrochloride | ~10 - 11 | Strong collecting effect

observed. | |
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Diagram 3: Workflow for Mineral Flotation.

Corrosion Inhibition

Laurylamine and its salts are effective corrosion inhibitors for metals, especially carbon steel, in
acidic environments like hydrochloric acid solutions.[7] The inhibition mechanism involves the

spontaneous adsorption of the amine's polar head group (-NHz) onto the metal surface.[7] This
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forms a protective, monomolecular film that acts as a physical barrier, isolating the metal from
the corrosive medium. This is often referred to as a geometric blocking effect.[7]
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l
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Blocks Corrosive Agents

Corrosion Inhibited
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Diagram 4: Mechanism of Corrosion Inhibition.

Biocidal and Disinfectant Properties

Laurylamine and its derivatives exhibit broad-spectrum antimicrobial activity, making them
useful as biocides and disinfectants.[3][14][15] They are effective against bacteria, fungi, and
viruses.[15] This property is leveraged in disinfectant formulations for surfaces in medical and
general settings, as well as in preservatives for various products.[15][16][17] The biocidal
action is attributed to the cationic surfactant's ability to disrupt microbial cell membranes.

Table 5: Use of Amine Biocides in Disinfectant Formulations
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Biocide Concentration  Application Efficacy Source(s)
Effective

N,N-bis(3- against

. Surface .
aminopropyl) 0.1% - 2.0% . pathogens like [17]
i Disinfectant ]

dodecylamine bacteria and

viruses.

| N-(3-aminopropyl)-N-dodecylpropane-1,3-diamine | 0.1% | Suspension Test | >5-log reduction
of E. coliand MSSA in 5 mins. |[14] |

Nanomaterial Synthesis and Modification

In nanotechnology, laurylamine hydrochloride serves as a crucial surface-modifying agent in
the synthesis of nanoparticles.[1] It can act as a template, capping agent, or stabilizer to control
the size, shape, and aggregation of nanoparticles during their formation.[1][18] For instance, it
has been used to synthesize uniform, spherical palladium nanoparticles and to stabilize
nanoparticles of silver, gold, and silica.[1][7][18][19] The laurylamine molecules adsorb to the
nanoparticle surface, preventing agglomeration and allowing for stable colloidal suspensions.
[20]

Table 6: Laurylamine-Assisted Nanoparticle Synthesis

. Role of Resulting Particle
Nanoparticle Type . . Source(s)
Laurylamine Size
Palladium (Pd) Stabilizing Agent 4.3 *0.5 nm [18]
Silver (Ag) Stabilizing Agent ~100 nm (with PVP) [19]
Gold (Au) Stabilizing Agent 12 nm [21]

| Silica (SiOz2) | Catalyst / Template | Adjustable Size |[7] |
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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BENGHE Foundational & Exploratory

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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